N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide

• IUPAC Name: N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide
• InChI: InChI=1S/C14H16ClN3O/c1-10(19)17-12-3-2-6-18(9-12)13-5-4-11(8-16)14(15)7-13/h4-5,7,12H,2-3,6,9H2,1H3,(H,17,19)
• InChI Key: HFPJPSVBOQFTMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CCCN(C1)C2=CC(=C(C=C2)C#N)Cl
• Molecular Formula: C14H16ClN3O
• Molecular Weight: 277.75 g/mol

Description

N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide, also known as JNJ-1930942, is a small molecule drug compound that has been researched for its potential therapeutic applications. This compound was first synthesized by Janssen Pharmaceuticals in 2008 and has since been studied extensively for its mechanism of action and potential uses in scientific research.

Mechanism of Action

The mechanism of action of N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide involves the modulation of various ion channels and receptors in the brain. Specifically, this compound has been shown to inhibit the activity of voltage-gated sodium channels and enhance the activity of GABA(A) receptors, which are involved in the regulation of neuronal excitability and neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide are still being studied. However, preliminary research has suggested that this compound may have analgesic, anxiolytic, and anticonvulsant effects. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, which may make it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide in lab experiments is its specificity for certain ion channels and receptors in the brain. This allows researchers to study the effects of this compound on specific neuronal pathways and processes. However, one limitation of using this compound is its relatively low solubility in water, which may make it difficult to administer in certain experimental conditions.

Future Directions

There are several potential future directions for research on N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide. One area of interest is the development of more potent and selective analogs of this compound for use in pharmacological research. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential therapeutic applications in neurological disorders. Finally, research on the safety and toxicity of this compound in humans is needed to determine its potential as a clinical drug candidate.

Synthesis Methods

The synthesis of N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide involves the reaction of 3-chloro-4-cyanophenylpiperidine with acetic anhydride in the presence of a catalyst such as sodium acetate. The resulting compound is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

N-[1-(3-chloro-4-cyanophenyl)piperidin-3-yl]acetamide has been researched extensively for its potential therapeutic applications in neuroscience and pharmacology. This compound has been shown to modulate the activity of certain ion channels and receptors in the brain, which may have implications for the treatment of various neurological disorders such as epilepsy, chronic pain, and depression.